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Compound of Interest

Compound Name:
Ethyl 3-[(2-

furylmethyl)amino]propanoate

Cat. No.: B062979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 3-[(2-furylmethyl)amino]propanoate, bearing the CAS number 175203-83-5, is a

secondary amine derivative incorporating a furan moiety. This document provides a technical

overview of this compound, compiling available data on its physicochemical properties, a

proposed synthesis methodology, and a discussion of the potential biological significance of

furan-containing molecules in the context of drug discovery. Due to the limited availability of

specific experimental data in peer-reviewed literature for this exact compound, this guide

synthesizes information from general chemical principles and data on structurally related

compounds.

Chemical Identity and Physicochemical Properties
Ethyl 3-[(2-furylmethyl)amino]propanoate is characterized by an ethyl propanoate backbone

with a furfuryl group attached to the amino nitrogen. This structure suggests potential for

hydrogen bonding and interactions with biological targets.

Table 1: Physicochemical Properties of Ethyl 3-[(2-furylmethyl)amino]propanoate
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Property Value Source

CAS Number 175203-83-5 Sigma-Aldrich

Molecular Formula C₁₀H₁₅NO₃ Sigma-Aldrich

Molecular Weight 197.23 g/mol Sigma-Aldrich

IUPAC Name
Ethyl 3-[(furan-2-

ylmethyl)amino]propanoate
PubChem

Synonyms
Ethyl 3-

(furfurylamino)propionate
Various Suppliers

Canonical SMILES CCOC(=O)CCNCC1=CC=CO1 PubChem

InChI Key
CUWYCUOEHDOVAJ-

UHFFFAOYSA-N
PubChem

Note: Experimental data on properties such as melting point, boiling point, and solubility for this

specific compound are not readily available in published literature. The data presented is based

on information from chemical suppliers and databases.

Proposed Synthesis Methodology
A definitive, peer-reviewed synthesis protocol for Ethyl 3-[(2-furylmethyl)amino]propanoate
is not currently available. However, based on established organic chemistry principles for the

formation of β-amino esters, a plausible and efficient route is the aza-Michael addition of

furfurylamine to ethyl acrylate.[1][2] This reaction is a conjugate addition of an amine to an α,β-

unsaturated carbonyl compound.

General Experimental Protocol
Reaction Scheme:

Materials:

Furfurylamine

Ethyl acrylate[3]
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A suitable solvent (e.g., ethanol, methanol, or solvent-free conditions)

Optional: A catalyst to promote the reaction (e.g., a Lewis acid or a Brønsted acid)

Procedure:

To a reaction vessel, add furfurylamine.

Slowly add ethyl acrylate to the furfurylamine. A slight excess of the amine can be used to

ensure complete consumption of the acrylate.

The reaction can be stirred at room temperature or gently heated to increase the reaction

rate. Microwave irradiation has also been shown to effectively promote Michael additions of

amines to acrylates, significantly reducing reaction times.[2]

The progress of the reaction can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Upon completion, the excess amine and solvent (if used) can be removed under reduced

pressure.

The resulting crude product can be purified by vacuum distillation or column chromatography

on silica gel to yield pure Ethyl 3-[(2-furylmethyl)amino]propanoate.

Note: This is a generalized protocol. Optimization of reaction conditions, including temperature,

reaction time, and the use of a catalyst, would be necessary to achieve high yields and purity.

Potential Biological Significance
While no specific biological activity or signaling pathway has been documented for Ethyl 3-[(2-
furylmethyl)amino]propanoate, the furan scaffold is a prominent feature in a wide array of

biologically active compounds.[4][5][6][7][8] The furan ring is considered a "privileged" structure

in medicinal chemistry due to its presence in numerous natural products and synthetic drugs.

Furan derivatives have been reported to exhibit a broad spectrum of pharmacological activities,

including:

Antimicrobial (antibacterial and antifungal) activity[4][7]
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Anti-inflammatory properties[8]

Anticancer activity[4]

Antiviral activity[4]

Central nervous system effects[5]

The incorporation of the furan moiety in Ethyl 3-[(2-furylmethyl)amino]propanoate makes it

an interesting candidate for biological screening in various therapeutic areas. The secondary

amine and ester functionalities also offer sites for further chemical modification to explore

structure-activity relationships.

Visualizations
Proposed Synthesis Workflow
The following diagram illustrates the general workflow for the proposed synthesis of Ethyl 3-
[(2-furylmethyl)amino]propanoate.
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Caption: Proposed workflow for the synthesis of Ethyl 3-[(2-furylmethyl)amino]propanoate.

Conclusion
Ethyl 3-[(2-furylmethyl)amino]propanoate is a furan-containing secondary amino ester with

potential for further investigation in the fields of medicinal chemistry and drug discovery. While

specific experimental data for this compound is limited in the public domain, this technical
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guide provides a foundation based on its chemical structure, a proposed synthesis route, and

the known biological relevance of the furan scaffold. Further research is warranted to fully

characterize its physicochemical properties, optimize its synthesis, and explore its potential

biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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